![molecular formula C12H16N6O3 B2826987 Ethyl 7-amino-2-morpholino[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate CAS No. 113967-66-1](/img/structure/B2826987.png)
Ethyl 7-amino-2-morpholino[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
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Description
Ethyl 7-amino-2-morpholino[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate is a useful research compound. Its molecular formula is C12H16N6O3 and its molecular weight is 292.299. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activity
- Synthesis of Related Compounds : Compounds structurally related to Ethyl 7-amino-2-morpholino[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate have been synthesized, with some showing promising antihypertensive activity. The detailed synthesis, spectroscopic, and biological data of these compounds have been reported (Bayomi et al., 1999).
- Tuberculostatic Activity : Structural analogs have been synthesized and evaluated for tuberculostatic activity, analyzing structure-activity relationships (Titova et al., 2019).
- Synthesis of Derivatives : The compound has been synthesized using a Biginelli reaction, and its molecular structure was characterized using various spectroscopic techniques, indicating potential applications in further structural and functional studies (Suwito et al., 2018).
Chemical Synthesis and Characterization
- Synthesis of Ethyl 1-Amino-3-(Substituted Phenyl)-2-Cyano-3H-Benzo[4,5]Thiazolo-[3,2-a] Pyridine-4-Carboxylate Derivatives : This describes the interaction of specific compounds to create a range of derivatives, suggesting a wide application in chemical synthesis and potential pharmacological uses (Mohamed, 2021).
- Synthesis of New Morpholine Based Heterocycles : A series of new morpholinylchalcones and other derivatives were prepared and tested for in vitro activity against certain cancer cell lines, indicating significant biological activity and potential therapeutic applications (Muhammad et al., 2017).
Biological and Pharmacological Applications
- Evaluation Against Various Microorganisms : Certain derivatives of the compound were prepared and tested for biological activity against bacteria and fungi, displaying excellent biocidal properties in some cases (Youssef et al., 2011).
Properties
IUPAC Name |
ethyl 7-amino-2-morpholin-4-yl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N6O3/c1-2-21-10(19)8-7-14-11-15-12(16-18(11)9(8)13)17-3-5-20-6-4-17/h7H,2-6,13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RJGZNIDLWPSKCX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N2C(=NC(=N2)N3CCOCC3)N=C1)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N6O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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